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Compound of Interest

Compound Name: Capmatinib Hydrochloride

Cat. No.: B8819731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Capmatinib Hydrochloride, a potent kinase inhibitor. Adherence to these procedures is critical

to minimize exposure risk and ensure a safe laboratory environment.

Hazard Identification and Safety Precautions
Capmatinib Hydrochloride is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin contact.[1][2][3] It is harmful if swallowed, may

cause skin irritation, and can lead to serious eye irritation.[3] Some data also suggests it may

be toxic if swallowed and may cause damage to fertility or the unborn child, as well as potential

liver damage through prolonged or repeated oral exposure.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8819731?utm_src=pdf-interest
https://www.benchchem.com/product/b8819731?utm_src=pdf-body
https://www.benchchem.com/product/b8819731?utm_src=pdf-body
https://www.keyorganics.net/app/uploads/sds/TS-09798_SDS.pdf
https://dcchemicals.com/msds/MSDS_DC7167.html
https://file.medchemexpress.com/batch_PDF/HY-13404/Capmatinib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-13404/Capmatinib-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/20056m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8819731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.[2][3]

Do not eat, drink or smoke

when using this product. If

swallowed, call a poison center

or doctor. Rinse mouth.[2][3]

Skin Corrosion/Irritation Causes skin irritation.[3]

Wear protective gloves. If on

skin, wash with plenty of soap

and water. Take off

contaminated clothing and

wash it before reuse.[3]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[3]

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[3]

Reproductive Toxicity
May damage fertility or the

unborn child.[4]

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.

Specific Target Organ Toxicity

May cause respiratory

irritation.[3] May cause

damage to the liver through

prolonged or repeated

exposure.[4]

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area.[3]

Aquatic Hazard
Very toxic to aquatic life with

long lasting effects.[2]

Avoid release to the

environment. Collect spillage.

[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Capmatinib Hydrochloride. The

level of protection should be based on a risk assessment of the specific procedure being

performed.[5]
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PPE Component Specification Rationale

Gloves
Two pairs of chemotherapy-

tested nitrile gloves.[5]

Prevents skin contact and

absorption. Double-gloving

provides additional protection

in case of a tear or puncture in

the outer glove.

Gown

Disposable, lint-free, solid-front

gown with long sleeves and

tight-fitting cuffs.[6] Gown

should be demonstrated to be

resistant to permeability by

hazardous drugs.[5]

Protects skin and clothing from

contamination.[6]

Eye Protection

Safety glasses with side

shields or goggles.[3] A full

face shield should be worn

when there is a risk of

splashes.[7]

Protects eyes from dust

particles and splashes.[7][8]

Respiratory Protection

A NIOSH-certified N95 or

higher respirator is

recommended, especially

when handling the powder

outside of a containment

device.[7]

Minimizes the risk of inhaling

hazardous dust particles.

Operational Plans: Step-by-Step Guidance
1. Preparation and Weighing of Capmatinib Hydrochloride Powder:

Engineering Controls: All handling of powdered Capmatinib Hydrochloride must be

conducted within a certified chemical fume hood, biological safety cabinet, or a containment

ventilated enclosure (glove box) to minimize airborne particles. The work area should be

maintained under negative pressure.

Pre-Handling:
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Designate a specific area for handling potent compounds and clearly label it with warning

signs.[9]

Ensure a hazardous drug waste container and a spill kit are readily accessible.

Don appropriate PPE as outlined in the table above.

Weighing Procedure:

Perform weighing on a disposable liner or weigh paper to contain any spills.

Use dedicated, clearly labeled utensils (spatulas, etc.).

Handle the container with care to avoid generating dust. Open containers away from your

face.

After weighing, carefully seal the primary container.

Decontaminate the balance and surrounding surfaces with an appropriate cleaning agent.

Dispose of the weigh paper and any contaminated materials in the designated hazardous

waste container.[9]

2. Solubilization:

Procedure:

Add solvent to the vessel containing the weighed Capmatinib Hydrochloride slowly to

avoid splashing.

If sonication is required, ensure the vessel is securely capped.

If heating is necessary, use a controlled heating block or water bath within the containment

device.

Disposal Plan
All materials contaminated with Capmatinib Hydrochloride are considered hazardous waste

and must be disposed of according to federal, state, and local regulations.[10][11][12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www1.udel.edu/ehs/research/downloads/hazdrughandlesop.pdf
https://www1.udel.edu/ehs/research/downloads/hazdrughandlesop.pdf
https://www.benchchem.com/product/b8819731?utm_src=pdf-body
https://www.benchchem.com/product/b8819731?utm_src=pdf-body
https://www.osha.gov/etools/hospitals/pharmacy/disposal-of-hazardous-drugs
https://cleanmanagement.com/blog/best-practices-disposing-of-hazardous-drugs-in-a-pharmacy/
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8819731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation:

Sharps: Needles, syringes, and other sharp objects contaminated with Capmatinib
Hydrochloride should be placed in a designated, puncture-resistant sharps container

labeled "Hazardous Drug Waste".[9]

Solid Waste: Contaminated PPE (gloves, gowns), disposable labware, and cleaning

materials should be placed in a thick, leak-proof plastic bag, clearly labeled "Hazardous

Drug-Related Wastes".[10] This bag should be kept in a covered container also marked as

"HAZARDOUS DRUG WASTE ONLY".[10]

Liquid Waste: Unused solutions containing Capmatinib Hydrochloride should be

collected in a sealed, leak-proof container and disposed of as hazardous chemical waste.

Do not pour down the drain.[4]

Waste Collection and Removal:

All waste containers should be sealed before being removed from the designated handling

area.

Contaminated waste must be handled by trained personnel and disposed of through a

licensed hazardous waste disposal service.[10][11] Incineration is a common method for

destroying hazardous drug waste.[11]

Visual Guides
The following diagrams illustrate the standard workflow for handling Capmatinib
Hydrochloride and a decision-making process for selecting the appropriate level of personal

protective equipment.
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Minimum Required PPERespiratory Protection

Face & Eye Protection

Task: Handling Capmatinib Hydrochloride

Double Nitrile Gloves Disposable Gown Safety GlassesPotential for Aerosol/Dust Generation?

Risk of Splash?Wear N95 Respirator

Yes

No Additional Respirator Needed

No

Wear Goggles & Face Shield

Yes

Safety Glasses Sufficient

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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